Nor Verapamil N-β-D-Glucuronide
Nor Verapamil N-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
126883-99-6
VCID:
VC0022697
InChI:
InChI=1S/C32H44N2O10/c1-19(2)32(18-33,21-9-11-23(41-4)25(17-21)43-6)13-7-14-34(15-12-20-8-10-22(40-3)24(16-20)42-5)30-28(37)26(35)27(36)29(44-30)31(38)39/h8-11,16-17,19,26-30,35-37H,7,12-15H2,1-6H3,(H,38,39)/t26-,27-,28+,29-,30+,32?/m0/s1
SMILES:
CC(C)C(CCCN(CCC1=CC(=C(C=C1)OC)OC)C2C(C(C(C(O2)C(=O)O)O)O)O)(C#N)C3=CC(=C(C=C3)OC)OC
Molecular Formula:
C₃₂H₄₄N₂O₁₀
Molecular Weight:
616.7
Nor Verapamil N-β-D-Glucuronide
CAS No.: 126883-99-6
Reference Standards
VCID: VC0022697
Molecular Formula: C₃₂H₄₄N₂O₁₀
Molecular Weight: 616.7
| CAS No. | 126883-99-6 |
|---|---|
| Product Name | Nor Verapamil N-β-D-Glucuronide |
| Molecular Formula | C₃₂H₄₄N₂O₁₀ |
| Molecular Weight | 616.7 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[4-cyano-4-(3,4-dimethoxyphenyl)-5-methylhexyl]-[2-(3,4-dimethoxyphenyl)ethyl]amino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C32H44N2O10/c1-19(2)32(18-33,21-9-11-23(41-4)25(17-21)43-6)13-7-14-34(15-12-20-8-10-22(40-3)24(16-20)42-5)30-28(37)26(35)27(36)29(44-30)31(38)39/h8-11,16-17,19,26-30,35-37H,7,12-15H2,1-6H3,(H,38,39)/t26-,27-,28+,29-,30+,32?/m0/s1 |
| SMILES | CC(C)C(CCCN(CCC1=CC(=C(C=C1)OC)OC)C2C(C(C(C(O2)C(=O)O)O)O)O)(C#N)C3=CC(=C(C=C3)OC)OC |
| Synonyms | 1-[[4-Cyano-4-(3,4-dimethoxyphenyl)-5-methylhexyl][2-(3,4-dimethoxyphenyl)ethyl]amino]-1-deoxy-β-D-glucopyranuronic Acid; |
| PubChem Compound | 71751261 |
| Last Modified | Nov 11 2021 |
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